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Digoxin-d3 Digoxin-d3
Brand Name: Vulcanchem
CAS No.: 127299-95-0
VCID: VC0019819
InChI: InChI=1S/C41H64O14/c1-19-36(47)27(42)16-34(49-19)54-38-21(3)51-35(18-29(38)44)55-37-20(2)50-33(17-28(37)43)52-23-10-12-39(4)22(14-23)6-7-24-26(39)15-31(45)40(5)25(11-13-41(24,40)48)30-8-9-32(46)53-30/h8,19-29,31,33-38,42-45,47-48H,6-7,9-18H2,1-5H3/t19?,20?,21?,22-,23+,24-,25-,26+,27?,28?,29?,31-,33?,34?,35?,36?,37?,38?,39+,40+,41+/m1/s1/i8D,9D2
SMILES: CC1C(C(CC(O1)OC2C(OC(CC2O)OC3C(OC(CC3O)OC4CCC5(C(C4)CCC6C5CC(C7(C6(CCC7C8=CCC(=O)O8)O)C)O)C)C)C)O)O
Molecular Formula: C₄₁H₆₁D₃O₁₄
Molecular Weight: 783.96

Digoxin-d3

CAS No.: 127299-95-0

Reference Standards

VCID: VC0019819

Molecular Formula: C₄₁H₆₁D₃O₁₄

Molecular Weight: 783.96

Digoxin-d3 - 127299-95-0

CAS No. 127299-95-0
Product Name Digoxin-d3
Molecular Formula C₄₁H₆₁D₃O₁₄
Molecular Weight 783.96
IUPAC Name 3,3,4-trideuterio-5-[(3S,5R,8R,9S,10S,12R,13S,14S,17S)-3-[5-[5-(4,5-dihydroxy-6-methyloxan-2-yl)oxy-4-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]furan-2-one
Standard InChI InChI=1S/C41H64O14/c1-19-36(47)27(42)16-34(49-19)54-38-21(3)51-35(18-29(38)44)55-37-20(2)50-33(17-28(37)43)52-23-10-12-39(4)22(14-23)6-7-24-26(39)15-31(45)40(5)25(11-13-41(24,40)48)30-8-9-32(46)53-30/h8,19-29,31,33-38,42-45,47-48H,6-7,9-18H2,1-5H3/t19?,20?,21?,22-,23+,24-,25-,26+,27?,28?,29?,31-,33?,34?,35?,36?,37?,38?,39+,40+,41+/m1/s1/i8D,9D2
SMILES CC1C(C(CC(O1)OC2C(OC(CC2O)OC3C(OC(CC3O)OC4CCC5(C(C4)CCC6C5CC(C7(C6(CCC7C8=CCC(=O)O8)O)C)O)C)C)C)O)O
Synonyms (3β,5β,12β)-3-[(O-2,6-Dideoxy-β-D-ribo-hexopyranosyl-(1-4)-O-2,6-dideoxy-β-D-ribo-hexopyranosyl-(1-4)-2,6-dideoxy-β-D-ribo-hexopyranosyl)oxyl]-12,14-dihydroxycard-20(22)-enolide-d3; Digacin-d3; Dilanacin-d3; Lanicor-d3;
PubChem Compound 46783408
Last Modified Nov 11 2021
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